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Compound of Interest

Compound Name: [Ser140]-plp(139-151)

Cat. No.: B10787862 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and FAQs to address common issues encountered

when working with [Ser140]-PLP(139-151) solutions.

Introduction to [Ser140]-PLP(139-151)
[Ser140]-PLP(139-151) is a synthetic peptide fragment of the myelin proteolipid protein (PLP).

It is a modified version of the native PLP(139-151) sequence, where the cysteine at position

140 has been replaced with serine. This substitution is intended to improve the peptide's

stability.[1] This peptide is widely used to induce experimental autoimmune encephalomyelitis

(EAE) in animal models, which serves as a model for studying multiple sclerosis.

FAQs: Handling and Storage of [Ser140]-PLP(139-
151)
Q1: How should I store the lyophilized [Ser140]-PLP(139-151) peptide?

A1: Lyophilized [Ser140]-PLP(139-151) should be stored in a freezer at -20°C or -80°C for

long-term stability.[2][3] It is crucial to keep the container tightly sealed and protected from

moisture and light. Before opening, allow the vial to warm to room temperature in a desiccator

to prevent condensation, which can compromise the peptide's stability.

Q2: What is the recommended procedure for reconstituting the peptide?
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A2: [Ser140]-PLP(139-151) is soluble in sterile water, phosphate-buffered saline (PBS), dilute

acids, and other physiological buffers. For a stock solution, you can reconstitute the peptide in

sterile, distilled water. Some suppliers suggest that sonication may be necessary to achieve

complete dissolution, with concentrations as high as 100 mg/mL in water being achievable.[4] A

general starting point for solubility in water is up to 2 mg/mL.

Q3: How should I store the reconstituted peptide solution?

A3: Once reconstituted, the peptide solution is less stable than the lyophilized powder. It is

highly recommended to aliquot the stock solution into single-use volumes to avoid repeated

freeze-thaw cycles.[3] These aliquots should be stored at -20°C or -80°C. For short-term

storage (a few days), the solution can be kept at 4°C.

Q4: What is the expected stability of the reconstituted peptide solution?

A4: The stability of the reconstituted peptide in solution is dependent on the storage conditions.

When stored at -20°C, the solution is stable for at least one month, and at -80°C, it can be

stable for up to 6 months.[4] Some suppliers suggest that when stored in tissue culture media

at -20°C, it is stable for 3 months, and for one year at -80°C.[3]
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Problem Possible Cause Recommended Solution

Difficulty dissolving the peptide

The peptide may have formed

aggregates or the chosen

solvent is not optimal.

- Try dissolving the peptide in a

small amount of an organic

solvent like DMSO first, and

then slowly add it to your

aqueous buffer.[2]- Use

sonication to aid dissolution.

[4]- If the peptide has a net

positive charge, a small

amount of 10-30% acetic acid

in water can be used.[2]- If the

peptide has a net negative

charge, a small amount of

ammonium hydroxide can be

used.[2]

Precipitation observed in the

solution after storage

The peptide may be

aggregating or precipitating out

of solution due to improper

storage or buffer conditions.

- Ensure the pH of the solution

is optimal for the peptide's

stability. For many peptides, a

slightly acidic pH (around 5-6)

can help prevent aggregation.-

Store aliquots at -80°C to

minimize degradation and

aggregation.- Before use,

visually inspect the solution for

any signs of precipitation. If

present, brief sonication may

help to redissolve the peptide.

Loss of biological activity in

experiments

The peptide may have

degraded due to improper

handling or storage.

- Avoid multiple freeze-thaw

cycles by preparing single-use

aliquots.[3]- Use sterile water

or buffers for reconstitution to

prevent microbial

contamination and

degradation.- Ensure the

peptide solution is not stored
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at room temperature for

extended periods.

Experimental Protocols
Protocol for Reconstitution of [Ser140]-PLP(139-151)
This protocol is a general guideline. Please refer to the manufacturer's specific instructions for

your product.

Preparation: Before opening, allow the vial of lyophilized peptide to warm to room

temperature in a desiccator for at least 20 minutes. This prevents moisture from condensing

on the cold peptide, which can lead to hydrolysis.

Solvent Addition: Add the desired volume of sterile, distilled water or sterile PBS to the vial to

achieve the target concentration. For example, to make a 1 mg/mL stock solution, add 1 mL

of solvent to 1 mg of peptide.

Dissolution: Gently swirl or vortex the vial to dissolve the peptide. If the peptide does not

dissolve completely, sonicate the vial in a water bath for a few minutes. Visually inspect the

solution to ensure it is clear and free of particulates.

Aliquoting and Storage: Once the peptide is fully dissolved, immediately aliquot the solution

into single-use, sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C.
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General Experimental Workflow for [Ser140]-PLP(139-151)
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(Single-use volumes)

Stored Aliquots
(Store at -20°C or -80°C)
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(e.g., in tissue culture media)

In vitro or In vivo Experiment
(e.g., EAE induction)

Click to download full resolution via product page

Caption: Workflow for preparing and using [Ser140]-PLP(139-151).
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Troubleshooting Logic for Solubility Issues

Peptide does not dissolve
in aqueous buffer

Determine net charge of peptide

Net Positive Charge

 > 0 

Net Negative Charge

 < 0 

Highly Hydrophobic

 ~ 0 

Add dilute acetic acid Add dilute ammonium hydroxide Use small amount of DMSO,
then dilute

Sonication
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Caption: Decision tree for troubleshooting solubility problems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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